5-Chloro-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]pyrimidin-2-amine

• IUPAC Name: 5-chloro-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]pyrimidin-2-amine
• InChI: InChI=1S/C13H11ClF3N5/c14-9-4-19-12(20-5-9)21-10-6-22(7-10)11-3-8(1-2-18-11)13(15,16)17/h1-5,10H,6-7H2,(H,19,20,21)
• InChI Key: CRGSFPXDFXQGRP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=CC(=C2)C(F)(F)F)NC3=NC=C(C=N3)Cl
• Molecular Formula: C13H11ClF3N5
• Molecular Weight: 329.71 g/mol

Description

The compound “5-Chloro-N-[1-[4-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl]pyrimidin-2-amine” is a complex organic molecule that contains several functional groups. It has a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a pyridine ring, which is a six-membered ring with one nitrogen atom. The compound also contains a trifluoromethyl group (-CF3), which is a common substituent in organic chemistry due to its ability to influence the chemical behavior of the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine and pyridine rings, the introduction of the trifluoromethyl group, and the attachment of the azetidine ring. The exact methods would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the trifluoromethyl group could influence the molecule’s shape and reactivity. The spatial configuration of the carbon atoms connected to the pyridine group plays an important role.

Chemical Reactions Analysis

This compound, like other organic molecules, could undergo a variety of chemical reactions. The types of reactions would depend on the specific functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could affect the compound’s polarity, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a pharmaceutical or agrochemical compound, its mechanism of action could involve interacting with certain biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Proper handling and disposal procedures should be followed to minimize any potential risks.

Future Directions

The future directions for research on this compound could include exploring its potential applications, studying its properties in more detail, and developing more efficient methods for its synthesis.